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Compound of Interest

Compound Name: Sodium 3-chlorobenzenesulfinate

CAS No.: 15946-37-9

Cat. No.: B6320523

Get Quote

Executive Summary & Technical Context
Product: Sodium 3-chlorobenzenesulfinate CAS: 15946-37-9 Core Characteristic: High-

melting ionic solid (Decomposition > 280°C)

As a Senior Application Scientist, it is critical to clarify a common misconception in the

characterization of aryl sulfinate salts. Unlike their free acid counterparts, Sodium 3-
chlorobenzenesulfinate does not exhibit a clean, sharp melting point (MP) in the traditional

sense.

Being an ionic lattice, its cohesive energy is significantly higher than the hydrogen-bonded

lattice of the free acid. Consequently, this compound typically undergoes thermal

decomposition (desulfinylation or disproportionation) at temperatures exceeding 280–300°C

before a liquid phase transition can occur.

Critical Quality Attribute (CQA): A melting point observed below 200°C is a definitive indicator of

hydrolysis to the free acid (3-chlorobenzenesulfinic acid) or contamination with precursor

sulfonyl chlorides.
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Comparative Physical Property Analysis
The following table contrasts the target compound with its structural analogs and precursors.

Use this data to validate the identity of your material.

Table 1: Thermal & Physical Benchmarks
Compound Structure CAS

Melting Point
(°C)

Solubility
Profile

Sodium 3-

chlorobenzenesu

lfinate

Salt (Target) 15946-37-9
> 280°C

(Decomp)

High (Water,

MeOH)

3-

Chlorobenzenes

ulfinic acid

Free Acid N/A ~90–110°C
Low (Water),

High (EtOAc)

Sodium 4-

chlorobenzenesu

lfinate

Isomer Salt 14752-66-0
> 300°C

(Decomp)
High (Water)

4-

Chlorobenzenes

ulfinic acid

Isomer Acid 100-03-8 98–100°C Low (Water)

3-

Chlorobenzenes

ulfonyl chloride

Precursor 23173-00-4 Liquid / Low melt
Hydrolyzes in

Water

Analyst Note: The large delta between the free acid MP (~100°C) and the salt decomposition

temperature (>280°C) is your primary purity checkpoint. If your sample melts in a capillary tube

at 100–150°C, it is not the sodium salt.
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Mechanism of Thermal Behavior
Understanding the thermal events is essential for interpreting Differential Scanning Calorimetry

(DSC) data. Sodium aryl sulfinates are metastable at high temperatures.

Thermal Decomposition Pathway
Upon heating, the sulfinate anion does not simply melt. It undergoes a disproportionation

reaction or desulfinylation, often releasing

and forming sulfones or sulfides.

Na 3-Cl-Benzenesulfinate
(Solid Lattice) Heat (>280°C) Transition State

(Lattice Breakdown)

Diaryl Sulfone
(Disproportionation)

Sodium Sulfonate
(Oxidation)

SO2 Release
(Desulfinylation)

Minor path
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Figure 1: Thermal decomposition pathway of sodium aryl sulfinates. The absence of a liquid

phase transition confirms the salt nature.

Experimental Protocols for Characterization
Do not rely solely on a capillary melting point apparatus, as the decomposition point is often

outside the range of standard oil baths and can foul the equipment.

Protocol A: Rapid Purity Screening (Capillary Method)
Use this to quickly rule out free acid contamination.

Preparation: Pack a small amount (2–3 mm) of dry sample into a glass capillary.

Ramp: Set apparatus to 10°C/min ramp starting from 50°C.
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Observation Window: Watch closely between 90°C and 120°C.

Pass/Fail Criteria:

PASS: Solid remains unchanged (white powder) up to 200°C.

FAIL: Sample melts, shrinks, or liquefies below 150°C. This indicates the presence of the

protonated free acid (3-chlorobenzenesulfinic acid).

Protocol B: Differential Scanning Calorimetry (DSC)
The Gold Standard for salt characterization.

Pan System: Use hermetically sealed aluminum pans with a pinhole lid to allow gas escape

(preventing pan rupture from

).

Sample Mass: Weigh 3–5 mg of dried sample.

Purge Gas: Nitrogen (

) at 50 mL/min to prevent oxidative degradation.

Program:

Equilibrate at 30°C.

Ramp 10°C/min to 350°C.

Data Analysis:

Look for a sharp endotherm (melting) < 150°C (Impurity).

Look for a broad exotherm > 280°C (Decomposition).

T_onset of the decomposition peak is reported as the thermal stability limit.[1]

Protocol C: Solubility Differentiation (Bench Test)
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A self-validating logic check.

Unknown Sample
(White Powder)

Add to Water (10% w/v)

Does it Dissolve?

Solution Clear

Yes

Suspension/Cloudy

No

Check pH Insoluble
(Likely Sulfone/Impurity)

pH ~7-9
(Sodium Salt)

pH < 4
(Free Acid Contamination)

Click to download full resolution via product page

Figure 2: Solubility logic flow for rapid identification of sodium sulfinate salts versus free acid

impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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